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Cat. No.: B145818

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxacyclohexadecan-2-one, a macrocyclic lactone also widely known as pentadecalactone, is
a key compound in the fragrance industry and a subject of interest for various chemical and
biological applications. This technical guide provides a comprehensive overview of the
structural analysis of Oxacyclohexadecan-2-one, with a focus on its crystallographic
properties. While a definitive single-crystal X-ray diffraction study on the monomeric form of
Oxacyclohexadecan-2-one is not publicly available, this guide furnishes detailed
physicochemical data, the crystal structure of its polymeric form, a general experimental
protocol for single-crystal X-ray diffraction applicable to small organic molecules, and
contextual information regarding its classification among musk fragrances.

Physicochemical Properties of Oxacyclohexadecan-
2-onhe

Oxacyclohexadecan-2-one is a white crystalline solid at room temperature with a
characteristic musk-like odor.[1][2] It is soluble in alcohol and dipropylene glycol but insoluble in
water.[1] The key physicochemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C15H2802 [1]
Molar Mass 240.38 g/mol [1]
Melting Point 34-38 °C [1]
Boiling Point 137 °C at 2 mm Hg [1]
Density 0.918 g/mL at 25 °C [1]
Appearance White fine, strong crystals [1]
Solubility Soluble in alcohol, dipropylene o

glycol; Insoluble in water

Vapor Pressure

0.085 Paat 25 °C

[1]

LogP

5.79at25°C

[1]

Crystal Structure of Poly(w-pentadecalactone)

Although the single-crystal structure of monomeric Oxacyclohexadecan-2-one is not readily

found in open literature, the crystal structure of its polymer, poly(w-pentadecalactone) (PPDL),

has been determined. The study of PPDL provides valuable insights into the packing and

conformation of the lactone rings in a crystalline lattice. The crystal structure was determined

by full-profile refinement of X-ray diffraction data.[3]

The key crystallographic data for poly(w-pentadecalactone) are presented below.
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Parameter Value Reference(s)

Monoclinic (pseudo-
Crystal System _ [3]
orthorhombic)

Space Group P21 [3]
a 7.49(1) A [3]
b 5.034(9) A [3]
¢ (fiber axis) 20.00(4) A [3]
a 90.06(4)° [3]
B 90° [3]
y 90° [3]
Monomeric Units per Unit Cell 2 [3]

Experimental Protocol: Single-Crystal X-ray
Diffraction of a Small Organic Molecule

The following is a generalized, step-by-step protocol for the determination of the crystal
structure of a small organic molecule, such as Oxacyclohexadecan-2-one, using single-
crystal X-ray diffraction.

3.1. Crystal Growth

High-quality single crystals are paramount for successful X-ray diffraction analysis. For a small
organic molecule like Oxacyclohexadecan-2-one, several methods can be employed:

» Slow Evaporation: A nearly saturated solution of the compound is prepared in a suitable
solvent. The solution is filtered to remove any particulate matter and left undisturbed in a
loosely covered container, allowing the solvent to evaporate slowly over days or weeks.

» Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial. This
vial is then placed in a larger, sealed container with a more volatile solvent in which the
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compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the
compound's solution, reducing its solubility and inducing crystallization.

e Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature
and then allowed to cool slowly and undisturbed to room temperature or below.

3.2. Crystal Mounting and Data Collection

o Crystal Selection: A suitable single crystal (typically 0.1-0.3 mm in all dimensions) with well-
defined faces and no visible defects is selected under a microscope.

e Mounting: The selected crystal is mounted on a goniometer head using a cryoprotectant oil
and flash-cooled in a stream of cold nitrogen gas (typically 100 K). This minimizes thermal
motion and radiation damage during data collection.

» Diffractometer Setup: The mounted crystal is placed on a single-crystal X-ray diffractometer.
The instrument consists of an X-ray source (e.g., Mo or Cu Ka radiation), a goniometer for
orienting the crystal, and a detector.

« Unit Cell Determination: A preliminary set of diffraction images is collected to determine the
dimensions and symmetry of the unit cell.

o Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a
series of angles and recording the diffraction pattern for each orientation.

3.3. Structure Solution and Refinement

o Data Reduction: The raw diffraction intensities are processed to correct for experimental
factors such as background scattering, absorption, and polarization.

o Structure Solution: The initial positions of the atoms in the crystal lattice are determined
using direct methods or Patterson methods. This provides an initial model of the molecular
structure.

o Structure Refinement: The atomic coordinates and thermal parameters of the model are
refined against the experimental diffraction data using least-squares methods. This iterative
process improves the agreement between the calculated and observed structure factors.
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 Structure Validation: The final crystal structure is validated using various crystallographic
checks to ensure its quality and chemical reasonableness.

Visualizations
General Workflow of Single-Crystal X-ray Diffraction
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General Workflow of Single-Crystal X-ray Diffraction
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Caption: A flowchart illustrating the major stages of single-crystal X-ray diffraction analysis.
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Classification of Musk Fragrances

Oxacyclohexadecan-2-one is a macrocyclic musk, a class of synthetic fragrances designed to
mimic the scent of natural musk.[4] The classification of musk fragrances is based on their

chemical structure.

Classification of Musk Fragrances

Musk Fragrances
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Caption: A diagram showing the classification of musk fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Crystal Structure Analysis of Oxacyclohexadecan-2-
one: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145818#crystal-structure-analysis-of-
oxacyclohexadecan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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